
Unveiling Topological Surface States in NbP: A
Comparative Guide to Experimental Validation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Niobium phosphide

Cat. No.: B078461 Get Quote

An in-depth comparison of experimental techniques and findings for the Weyl semimetal

Niobium Phosphide (NbP) and its analogues, providing researchers with a comprehensive

guide to the validation of its predicted topological surface states.

The discovery of Weyl semimetals has opened a new frontier in condensed matter physics,

promising novel electronic phenomena and potential applications in next-generation

technologies. Niobium Phosphide (NbP) stands out as a key material in this class. Theoretical

models predict the existence of unique, topologically protected surface states in NbP, known as

Fermi arcs, which are a hallmark of its Weyl semimetal nature. The experimental verification of

these predictions is crucial for fundamental understanding and technological advancement.

This guide provides a comparative overview of the experimental validation of topological

surface states in NbP, with a focus on Angle-Resolved Photoemission Spectroscopy (ARPES),

Scanning Tunneling Microscopy/Spectroscopy (STM/STS), and quantum oscillation

measurements. We also draw comparisons with other members of the transition metal

monopnictide family, namely Tantalum Arsenide (TaAs), Niobium Arsenide (NbAs), and

Tantalum Phosphide (TaP).

Experimental Workflow for Validating Topological
Surface States
The journey from a theoretically predicted topological material to an experimentally verified one

involves a series of sophisticated surface-sensitive and bulk-sensitive techniques. The
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following diagram illustrates a typical workflow employed by researchers to validate the

topological surface states in materials like NbP.
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A typical experimental workflow for validating topological surface states.

Comparative Analysis of Experimental Data
The experimental validation of topological surface states in NbP and its analogues relies on a

confluence of evidence from multiple techniques. Below, we present a summary of key

quantitative data obtained from these experiments.

Angle-Resolved Photoemission Spectroscopy (ARPES)
ARPES is a powerful technique that directly probes the electronic band structure of a material's

surface. In the context of Weyl semimetals, ARPES is instrumental in visualizing the predicted

Fermi arcs.
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Material
Surface
Termination

Key ARPES
Findings

Quantitative Data
(Approximate)

NbP P-terminated

Clear "spoon" and

"bow tie" shaped

surface states are

observed.[1] The

separation between

Weyl nodes is smaller

compared to TaAs,

indicating weaker

spin-orbit coupling.[2]

Separation of W2

Weyl nodes: ~0.06

Å⁻¹[2]

Nb-terminated

The distinct "spoon"

and "bow tie" features

are absent.[1]

-

TaAs As-terminated

Prominently observed

Fermi arcs connecting

the projections of

Weyl nodes.

Separation of Weyl

nodes: ~0.15 Å⁻¹[2]

NbAs As-terminated

Similar to TaAs,

exhibits clear Fermi

arc surface states.

-

TaP P-terminated

Observation of both

bulk Weyl cones and

surface Fermi arcs.

-

Quantum Oscillation Measurements
Quantum oscillation measurements, such as the de Haas-van Alphen (dHvA) and Shubnikov-

de Haas (SdH) effects, are bulk-sensitive probes of the Fermi surface. By analyzing the

oscillations in magnetization or resistivity as a function of a magnetic field, researchers can

extract crucial information about the Fermi surface pockets, effective masses of charge

carriers, and the non-trivial Berry phase associated with Weyl fermions.
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Material Technique Key Findings
Effective Mass
(m*/me)

NbP dHvA, SdH

Observation of

multiple oscillation

frequencies

corresponding to

different Fermi surface

pockets.[3] Evidence

of non-trivial Berry

phase, confirming the

presence of Weyl

fermions.[4]

Low effective masses

are observed for some

bands, consistent with

the linear dispersion

near Weyl points.[4]

TaAs SdH

Clear quantum

oscillations are

observed, allowing for

the mapping of the

Fermi surface.

-

NbAs SdH

Pronounced quantum

oscillations are

detected even in

microstructured

devices.

-

TaP - - -

Experimental Protocols
Detailed and precise experimental protocols are paramount for the successful observation and

interpretation of topological surface states. Below are outlines of the methodologies for the key

techniques discussed.

Angle-Resolved Photoemission Spectroscopy (ARPES)
Sample Preparation: High-quality single crystals of the target material are grown, typically

using a chemical vapor transport method.[2] The crystals are then cleaved in-situ under ultra-

high vacuum (UHV) conditions to expose a clean, atomically flat surface for measurement.
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Instrumentation: The measurements are performed using a hemispherical electron analyzer

and a high-intensity, monochromatic light source, often from a synchrotron facility.[2]

Measurement Parameters:

Photon Energy: A range of photon energies (e.g., 20-100 eV) is used to distinguish

between surface and bulk states due to the different probing depths.

Polarization: Both linear and circularly polarized light are often used to selectively excite

electrons from different orbitals and to study chiral properties.

Temperature: Measurements are typically conducted at low temperatures (e.g., < 20 K) to

minimize thermal broadening and enhance spectral features.

Energy and Angular Resolution: High energy (< 20 meV) and angular (< 0.2°) resolution

are crucial for resolving the fine details of the band structure and Fermi arcs.[2]

Data Analysis: The collected photoemission intensity is plotted as a function of kinetic energy

and emission angle, which are then converted to binding energy and momentum to

reconstruct the electronic band structure and Fermi surface.

Scanning Tunneling Microscopy/Spectroscopy
(STM/STS)

Sample Preparation: Similar to ARPES, single crystals are cleaved in-situ in a UHV chamber

to obtain a pristine surface.

Instrumentation: A scanning tunneling microscope operating at low temperatures (typically <

5 K) is used.

Measurement Procedure:

Topography: A constant-current topographic image of the surface is first obtained to

identify atomically flat regions and any surface defects.

Spectroscopy (dI/dV mapping): The differential conductance (dI/dV), which is proportional

to the local density of states (LDOS), is measured as a function of bias voltage at each
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point on a grid across the surface.

Data Analysis (Quasiparticle Interference): The real-space dI/dV maps are Fourier

transformed to obtain the quasiparticle interference (QPI) pattern in momentum space. The

scattering vectors in the QPI pattern provide information about the electronic band structure,

including the presence and connectivity of Fermi arcs.

Quantum Oscillation Measurements
Sample Preparation: The single crystal is shaped into a well-defined geometry (e.g., a bar)

and electrical contacts are made for resistivity measurements (for SdH) or the sample is

mounted in a sensitive magnetometer (for dHvA).

Instrumentation: The experiment is performed at very low temperatures (typically < 2 K) and

in high magnetic fields (up to and exceeding 14 T).

Measurement Procedure: The resistivity or magnetization of the sample is measured as the

magnetic field is swept.

Data Analysis: The oscillatory component of the signal is extracted by subtracting a smooth

background. The frequencies of the oscillations in 1/B are proportional to the extremal cross-

sectional areas of the Fermi surface pockets. The temperature dependence of the oscillation

amplitude is used to determine the effective mass of the charge carriers, and the phase of

the oscillations can be analyzed to extract the Berry phase.

Conclusion
The experimental validation of predicted topological surface states in NbP has been a

significant achievement in the field of topological materials. Through a combination of powerful

experimental techniques, researchers have been able to directly visualize the hallmark Fermi

arcs, probe the unique properties of the bulk electronic structure, and confirm the Weyl

semimetal nature of NbP. Comparative studies with other transition metal monopnictides, such

as TaAs, NbAs, and TaP, have further enriched our understanding of the role of spin-orbit

coupling and atomic constituents in determining the topological properties of these materials.

The detailed experimental protocols and compiled data presented in this guide offer a valuable

resource for researchers in the field, facilitating further exploration and the potential realization

of novel quantum phenomena in these fascinating materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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